Cas no 2361638-51-7 (1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one)

• Product Name: 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one
• CAS No: 2361638-51-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5682526
• PubChem ID: 139016660
• Update Time: 2025-06-14

1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z3292142408
• 1-[5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-yl]prop-2-en-1-one
• 1-[5-(Dimethylamino)-3,4-dihydro-1H-2,6-naphthyridin-2-yl]prop-2-en-1-one
• EN300-26604131
• 2361638-51-7
• 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one

• Inchi： 1S/C13H17N3O/c1-4-12(17)16-8-6-11-10(9-16)5-7-14-13(11)15(2)3/h4-5,7H,1,6,8-9H2,2-3H3
• InChI Key： ILFWWIFQAQNLIT-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CC2C=CN=C(C=2CC1)N(C)C

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.4Ų

Additional information on 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one

Comprehensive Overview of 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one (CAS No. 2361638-51-7)

The compound 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one (CAS No. 2361638-51-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This tetrahydro-2,6-naphthyridine derivative is characterized by its dimethylamino and prop-2-en-1-one functional groups, which contribute to its reactivity and biological activity. Researchers are particularly interested in its role as a scaffold for drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

In the context of current scientific trends, the demand for novel heterocyclic compounds like 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one has surged, driven by the need for targeted therapies in oncology and neurology. The compound's naphthyridine core is a key structural motif found in many FDA-approved drugs, making it a valuable candidate for further exploration. Additionally, its enone functionality offers opportunities for chemical modifications, enabling the synthesis of analogs with improved pharmacokinetic properties.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one in drug development?" Studies suggest that its dimethylamino group enhances binding affinity to certain enzyme active sites, while the prop-2-en-1-one moiety may participate in Michael addition reactions, a feature exploited in covalent inhibitor design. This dual functionality positions the compound as a versatile building block for medicinal chemistry.

Another area of interest is the compound's synthetic accessibility. Researchers often inquire about efficient routes to prepare 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one and its derivatives. Recent advancements in catalytic methods, such as transition-metal-catalyzed C-H activation, have streamlined its production, reducing costs and improving yields. These innovations align with the growing emphasis on sustainable chemistry and green synthesis in the pharmaceutical industry.

The compound's physicochemical properties also play a critical role in its applicability. With a molecular weight of 246.3 g/mol and a logP value indicative of moderate lipophilicity, 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one exhibits favorable drug-like characteristics. Its stability under physiological conditions further enhances its potential as a lead compound for preclinical studies.

In summary, 1-5-(dimethylamino)-1,2,3,4-tetrahydro-2,6-naphthyridin-2-ylprop-2-en-1-one (CAS No. 2361638-51-7) represents a promising avenue for scientific exploration. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to uncover its full potential, this compound is likely to remain at the forefront of innovative drug discovery efforts.